4-cyano-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide

• IUPAC Name: 4-cyano-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzamide
• InChI: InChI=1S/C15H14N4O2/c16-7-11-1-3-12(4-2-11)15(20)18-13-8-17-19(9-13)14-5-6-21-10-14/h1-4,8-9,14H,5-6,10H2,(H,18,20)
• InChI Key: IKJKQNJPYMVPFO-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1N2C=C(C=N2)NC(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C15H14N4O2
• Molecular Weight: 282.30 g/mol

Description

The compound “4-cyano-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide” is a part of a class of compounds that are capable of modulating KIF18A protein. This modulation influences the process of cell cycle and cell proliferation, which can be used to treat cancer and cancer-related diseases.

Scientific Research Applications

Heterocyclic Synthesis

• Compounds similar to 4-cyano-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide have been used in the synthesis of various heterocyclic compounds. For example, thiophenylhydrazonoacetates have been synthesized for the creation of pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives (Mohareb et al., 2004).

Cyclization Studies

• Research has shown that aminoanilino lactones, similar in structure to 4-cyano-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide, can undergo versatile cyclization reactions to yield compounds like benzotriazoles and benzodiazepin-2-thiones (Hammal et al., 2007).

Catalyst-Free Synthesis

• A study explored the catalyst-free synthesis of N-(1,7-Dioxotetrahydropyrazolo[1,2-a]pyrazol-2-yl)benzamide derivatives, suggesting that similar compounds to 4-cyano-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide can be synthesized under mild conditions without a catalyst (Liu et al., 2014).

Functional Group Interactions

• The interactions of functional groups in similar compounds have been studied for their potential in synthesizing new chemical entities. For instance, the reactivity of cyano and amino groups in pyrazole rings has been investigated in aromatic polyamides and polyimides (Kim et al., 2016).

Synthesis of Novel Derivatives

• Research has also focused on the utility of activated nitriles in the synthesis of novel heterocyclic compounds. These studies are relevant because they explore the potential of nitrile-containing compounds, similar to 4-cyano-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide, in creating diverse chemical structures (Fadda et al., 2012).

Mechanism of Action

The mechanism of action of “4-cyano-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide” involves the modulation of KIF18A protein. KIF18A is a kinesin protein that plays a crucial role in mitosis, and its inhibition can lead to cell cycle arrest and apoptosis, particularly in cancer cells.

Future Directions

The future directions for “4-cyano-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide” and similar compounds lie in their potential use in cancer treatment. By modulating the activity of KIF18A, these compounds can influence cell cycle and proliferation, offering a promising avenue for the development of new anticancer therapies.